Cas no 1804803-13-1 (Ethyl 2-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 2-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1804803-13-1
• MF: C₁₀H₆F₆INO₃
• MW: 429.054436206818
• CID: 4836124
• Update Time: 2025-10-29

Ethyl 2-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H6F6INO3/c1-2-20-8(19)5-6(9(11,12)13)4(3-18-7(5)17)21-10(14,15)16/h3H,2H2,1H3
• InChI Key： ZTNUVRSUTTYKHO-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OCC)=C(C(F)(F)F)C(=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• XLogP3: 3.8
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate

Ethyl 2-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1804803-13-1): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate, identified by its CAS number 1804803-13-1, is a sophisticated organic compound that has garnered significant attention in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of multiple fluorinated substituents and an iodine atom, make it a valuable building block for medicinal chemists seeking to develop novel therapeutic agents.

The< strong>Ethyl 2-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate molecule is characterized by a pyridine core appended with an ester group, an iodine substituent, and two trifluoromethyl groups. The trifluoromethoxy group at the 5-position and the trifluoromethyl group at the 4-position contribute to its lipophilicity and metabolic stability, which are essential properties for drug candidates. Additionally, the ester functionality provides a handle for further chemical modifications, enabling the synthesis of more complex derivatives.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for targets involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The< strong>Ethyl 2-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate has been utilized in several synthetic pathways to create molecules with potential neuroprotective properties. For instance, researchers have employed this intermediate to construct pyridine-based scaffolds that mimic natural bioactive compounds known to modulate neurotransmitter systems. The fluorinated moieties enhance binding affinity and selectivity, which are critical factors in drug design.

Moreover, the< strong>Ethyl 2-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate has found applications in the development of anti-inflammatory agents. Fluoro-substituted pyridines are known to exhibit potent anti-inflammatory effects by interacting with specific enzyme targets. The iodine atom in this compound allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely used in drug discovery to introduce diverse molecular structures. These reactions enable the attachment of pharmacophoric groups that can enhance drug efficacy and reduce side effects.

The< strong>Ethyl 2-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate is also of interest in the field of oncology. Preclinical studies have demonstrated that pyridine derivatives can inhibit kinases and other enzymes involved in cancer cell proliferation. The presence of multiple fluorinated groups increases the metabolic stability of these compounds, reducing their susceptibility to enzymatic degradation. This stability is crucial for achieving therapeutic levels in vivo. Researchers have synthesized analogs of this compound that exhibit promising antitumor activity by targeting specific signaling pathways dysregulated in cancer cells.

The synthesis of< strong>Ethyl 2-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the functionalization of a pyridine precursor, followed by halogenation and introduction of fluorinated groups. The ester group is then installed through esterification or transesterification reactions. Each step requires careful optimization to ensure high yield and purity, which are essential for pharmaceutical applications.

In conclusion, Ethyl 2-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1804803-13-1) is a versatile intermediate with broad applications in medicinal chemistry. Its unique structural features make it an invaluable tool for synthesizing novel therapeutic agents targeting neurological disorders, inflammation, and cancer. As research continues to uncover new biological targets and mechanisms, this compound will likely remain at the forefront of drug discovery efforts.